rac-(1R,2S)-2-bromocyclobutan-1-ol, cis

Core Science & Biosynthesis

An In-depth Technical Guide to the Conformational Analysis of cis-2-Bromocyclobutanol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The conformational landscape of substituted cycloalkanes is a cornerstone of stereochemistry, profoundly influencing molecular reactivity, biological activity, and material properties. While the chair conformation of cyclohexane is well-understood, smaller ring systems like cyclobutane present a more complex interplay of competing strains. This technical guide provides an in-depth analysis of cis-2-bromocyclobutanol, a molecule where the inherent strains of the four-membered ring are further modulated by vicinal substituents capable of steric repulsion and intramolecular hydrogen bonding. We will dissect the conformational preferences of this molecule by exploring the foundational principles of cyclobutane puckering and applying advanced spectroscopic and computational methodologies to elucidate the dominant conformer. This guide serves as a paradigm for conformational analysis, blending theoretical principles with practical, field-proven experimental workflows.

The Fundamental Conformational Challenge: The Cyclobutane Ring

Beyond the Planar Square: Angle Strain vs. Torsional Strain

A simplistic, two-dimensional representation of cyclobutane as a flat square is misleading. A planar geometry would impose C-C-C bond angles of 90°, a significant deviation from the ideal sp³ tetrahedral angle of 109.5°.[1][2] This deviation results in substantial angle strain , a destabilizing force inherent to the ring's geometry.[3][4] Furthermore, a planar conformation would force all eight C-H bonds on adjacent carbons into a fully eclipsed arrangement, introducing severe torsional strain from the repulsion between electron clouds.[1][5]

The Puckered Conformation: A Compromise for Stability

To alleviate the high torsional strain of a planar arrangement, cyclobutane adopts a non-planar, "puckered" or "butterfly" conformation.[2][6][7] In this geometry, one carbon atom is bent out of the plane formed by the other three, with a dihedral angle of about 25°.[5][6] This puckering has two key consequences:

• Relief of Torsional Strain: The C-H bonds on adjacent carbons are moved into a more staggered, lower-energy arrangement, significantly reducing torsional strain.[7][8][9]

• Increase in Angle Strain: The puckering slightly decreases the internal C-C-C bond angles to about 88°, thereby marginally increasing the angle strain.[5][6][9]

Despite the increase in angle strain, the substantial relief from torsional strain makes the puckered conformation the global energy minimum for the cyclobutane ring.[1][7] This puckering creates two distinct substituent positions on each carbon: a pseudo-axial (pointing more vertically) and a pseudo-equatorial (pointing more horizontally) position, analogous to the more defined positions in cyclohexane.

Caption: The energetic drive from a high-strain planar to a lower-strain puckered state.

Conformational Isomerism in cis-2-Bromocyclobutanol

The introduction of cis-oriented bromine and hydroxyl groups at the C1 and C2 positions creates a dynamic equilibrium between two principal puckered conformers. The cis relationship dictates that one substituent must occupy a pseudo-axial position while the other is pseudo-equatorial.

The Two Competing Conformers

The ring-flip equilibrium for cis-2-bromocyclobutanol involves the interconversion between two distinct puckered forms:

• Conformer I: The hydroxyl group is pseudo-axial and the bromine atom is pseudo-equatorial (OHₐₓ, Brₑq).

• Conformer II: The hydroxyl group is pseudo-equatorial and the bromine atom is pseudo-axial (OHₑq, Brₐₓ).

The central objective of the conformational analysis is to determine which of these two conformers is more stable and therefore predominates at equilibrium.

Caption: The ring-flip equilibrium between the two primary conformers of the molecule.

Analyzing the Stabilizing and Destabilizing Forces

The position of this equilibrium is dictated by a delicate balance of several factors:

• Steric Hindrance: Generally, bulkier substituents prefer the less crowded equatorial position to minimize unfavorable steric interactions with other atoms on the ring. Bromine (Van der Waals radius ≈ 1.85 Å) is sterically more demanding than the hydroxyl group (Van der Waals radius ≈ 1.52 Å). Based on this factor alone, Conformer I (Brₑq) would be predicted to be more stable.

• Intramolecular Hydrogen Bonding: A powerful, non-covalent stabilizing interaction can occur between the acidic proton of the hydroxyl group (donor) and the lone pair electrons of the bromine atom (acceptor). For this O-H···Br bond to form, the two groups must be oriented favorably in close proximity. This geometry is achieved in Conformer I , where the axial hydroxyl group can readily orient its proton towards the adjacent equatorial bromine. This interaction would strongly stabilize Conformer I.

• Dipole-Dipole Interactions: The C-O and C-Br bonds both possess significant bond dipoles. The relative orientation of these dipoles in each conformer contributes to the overall molecular dipole and electrostatic stability. Computational methods are often required to accurately quantify this contribution.

Given the potential for a strong, stabilizing intramolecular hydrogen bond in Conformer I, it is hypothesized that this conformer will be significantly favored over Conformer II, potentially overriding the simple steric preference.

Experimental Workflow for Conformational Elucidation

A conclusive determination of the predominant conformer requires a synergistic approach, primarily leveraging Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Geometry

¹H NMR spectroscopy is the most powerful tool for this analysis, as the vicinal coupling constants (³J) between protons are directly related to the dihedral angle (θ) between them, a relationship described by the Karplus equation. By analyzing the coupling constants of the protons on C1 (H1) and C2 (H2), we can deduce the ring's conformation.

Coupled Protons	Conformer I (OHₐₓ, Brₑq) Dihedral Angle (θ)	Expected ³J (Hz)	Conformer II (OHₑq, Brₐₓ) Dihedral Angle (θ)	Expected ³J (Hz)
H1(eq) - H2(ax)	~30-40°	2 - 5	~80-90°	~0 - 2
H2(ax) - H3(ax)	~150-160°	8 - 11	~30-40°	2 - 5
H2(ax) - H3(eq)	~30-40°	2 - 5	~80-90°	~0 - 2

Note: Dihedral angles in puckered cyclobutanes deviate from ideal staggered/eclipsed values. The expected J-values are based on established correlations for four-membered rings.[10][11]

A significantly larger coupling constant for the H2-H3ₐₓ interaction would be a definitive marker for Conformer I.

• Sample Preparation: Dissolve 5-10 mg of cis-2-bromocyclobutanol in ~0.6 mL of a deuterated, non-protic solvent (e.g., CDCl₃ or C₆D₆) in a clean NMR tube. The use of a non-polar solvent is crucial to minimize intermolecular hydrogen bonding that could compete with the intramolecular interaction.

• Instrument Setup: Acquire the spectrum on a high-field NMR spectrometer (≥400 MHz) to achieve optimal signal dispersion.

• Data Acquisition: Run a standard proton experiment with a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing: Process the spectrum with a small line-broadening factor to resolve the fine structure of the multiplets.

• Analysis:

  • Identify the signals corresponding to H1 and H2 (the protons on the carbons bearing the OH and Br groups).

  • Carefully measure the coupling constants for these protons by analyzing their splitting patterns.

  • Compare the experimentally observed J-values with the predicted values in Table 1 to determine the predominant conformer.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Signature of Hydrogen Bonding

FTIR spectroscopy is exceptionally sensitive to the vibrational frequency of the O-H bond, which is a direct indicator of its hydrogen-bonding status.[12][13]

• A free (non-bonded) hydroxyl group exhibits a relatively sharp absorption band around 3600-3640 cm⁻¹.

• An intramolecularly hydrogen-bonded hydroxyl group displays a broader absorption band at a lower frequency (red-shifted), typically in the range of 3450-3550 cm⁻¹.[14][15]

By observing the O-H stretching region, we can directly probe for the presence of the key stabilizing interaction.

• Objective: To distinguish between intramolecular and intermolecular hydrogen bonding. Intramolecular H-bonds are concentration-independent, while intermolecular H-bonds diminish upon dilution.

• Sample Preparation: Prepare a series of solutions of cis-2-bromocyclobutanol in a non-polar solvent (e.g., CCl₄ or hexane) at varying concentrations, from relatively concentrated (~0.1 M) to highly dilute (~0.001 M).

• Data Acquisition: Acquire the FTIR spectrum for each solution in a cell with a fixed path length, focusing on the 4000-3200 cm⁻¹ region.

• Analysis:

  • In the concentrated sample, observe the bands for both free and hydrogen-bonded OH groups.

  • As the solution is diluted, monitor the relative intensities of these bands.

  • If the lower-frequency "bonded" OH band persists at high dilution, it confirms the presence of a stable intramolecular hydrogen bond, providing strong evidence for Conformer I .

Caption: A synergistic workflow combining NMR and FTIR for robust conformational analysis.

In Silico Analysis: Computational Validation

Modern computational chemistry provides a powerful means to corroborate experimental findings.

• Conformational Search: A systematic search using molecular mechanics (MM) or semi-empirical methods can identify all low-energy conformers.

• Energy Minimization: High-level Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) should be used to optimize the geometry and calculate the relative electronic energies (ΔE) and Gibbs free energies (ΔG) of Conformers I and II.

• Spectroscopic Prediction: The optimized geometries can be used to predict NMR coupling constants and vibrational frequencies, which can then be directly compared to the experimental data for validation.

Conformer	Relative Energy (ΔG) (kcal/mol)	Key Predicted ³J (H2ₐₓ-H3ₐₓ) (Hz)	Predicted ν(O-H) (cm⁻¹)
I (OHₐₓ, Brₑq)	0.00 (Reference)	9.8	3545 (H-Bonded)
II (OHₑq, Brₐₓ)	+2.1	3.1	3620 (Free)

Synthesis and Conclusion

The conformational analysis of cis-2-bromocyclobutanol reveals a classic case where a strong, non-covalent interaction overcomes simple steric considerations.

• NMR data is expected to show vicinal coupling constants consistent with the dihedral angles of Conformer I (OHₐₓ, Brₑq) .

• FTIR spectroscopy in dilute, non-polar solvents will confirm the presence of a concentration-independent, intramolecular hydrogen bond.

• Computational modeling will corroborate these findings, calculating a lower Gibbs free energy for Conformer I.

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The Stability of Brominated Cyclobutane Derivatives: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Cyclobutane derivatives are increasingly incorporated into pharmaceuticals and complex organic molecules due to their unique conformational constraints and ability to introduce three-dimensionality.[1] The inherent ring strain of the cyclobutane core, a composite of angle and torsional strain, renders these molecules both synthetically useful and susceptible to specific decomposition pathways.[2][3][4] This guide provides an in-depth technical exploration of the stability of brominated cyclobutane derivatives, a class of compounds that serve as versatile intermediates in organic synthesis. Understanding the factors that govern their stability is paramount for their effective handling, storage, and manipulation in research and drug development.

This document will delve into the fundamental principles of cyclobutane stability, the various decomposition pathways available to brominated derivatives, the profound influence of stereochemistry, and practical experimental protocols for assessing their stability.

The Inherent Instability: Understanding Ring Strain in Cyclobutanes

The cyclobutane ring is characterized by significant ring strain, with a strain energy of approximately 26.3 kcal/mol.[1] This instability arises from two primary factors:

• Angle Strain: The ideal sp³ bond angle is 109.5°, whereas the internal bond angles in a planar cyclobutane would be 90°. To alleviate some of the eclipsing interactions, the cyclobutane ring puckers into a "butterfly" conformation, which slightly reduces the C-C-C bond angles to about 88°.[2][3][5] This deviation from the ideal tetrahedral angle creates substantial angle strain.[2][3][4]

• Torsional Strain: Even in its puckered conformation, the hydrogen atoms on adjacent carbon atoms in the cyclobutane ring are not perfectly staggered, leading to torsional strain from eclipsing interactions.[4][5]

This inherent strain is a driving force for reactions that lead to ring-opening or rearrangement, as these processes can release the stored energy.[6][7] The presence of a good leaving group, such as a bromine atom, provides a facile entry into these reactive pathways.[8][9]

Decomposition Pathways of Brominated Cyclobutanes

Brominated cyclobutane derivatives can undergo decomposition through several pathways, primarily categorized as thermal, photochemical, and solvolytic reactions. The preferred pathway is dictated by the reaction conditions, the substitution pattern on the cyclobutane ring, and the stereochemistry of the molecule.

Thermal Decomposition

Under thermal conditions, brominated cyclobutanes can undergo unimolecular decomposition. The primary pathway often involves the cleavage of the carbon-bromine bond, which is typically the weakest bond in the molecule, followed by or concerted with the cleavage of the cyclobutane ring.

A key thermal decomposition pathway for halocyclobutanes is the [2+2] cycloreversion to form an alkene and a haloalkene. For bromocyclobutane, this would be expected to yield ethylene and vinyl bromide. The thermal decomposition of chlorocyclobutane has been studied, and it is reasonable to assume a similar mechanism for bromocyclobutane, likely involving a biradical transition state.[6] The activation energy for the gas-phase decomposition of cyclobutane to two molecules of ethylene is approximately 261 kJ/mol.[10] The presence of a bromine atom would likely lower this activation energy due to the weaker C-Br bond.

The thermal stability of brominated compounds can be influenced by the degree of bromination and the molecular structure. For instance, in brominated butyl rubber, the initial step of thermal decomposition is the dissociation of the C-Br bond to form hydrogen bromide at around 230°C.[11]

Diagram: Proposed Biradical Mechanism for Thermal Decomposition of Bromocyclobutane

Caption: Competing substitution and elimination pathways for a secondary bromocyclobutane.

The Influence of Stereochemistry on Stability and Reactivity

The spatial arrangement of the bromine atom and other substituents on the cyclobutane ring has a profound impact on both the thermodynamic stability and the kinetic reactivity of the molecule.

Thermodynamic Stability of Diastereomers

For disubstituted cyclobutanes, the trans isomer is generally more stable than the cis isomer. This is primarily due to reduced steric (van der Waals) repulsion between the substituents in the trans configuration, where they are on opposite faces of the ring. In the cis isomer, the substituents are on the same face, leading to greater steric strain and a higher ground-state energy. [12]However, there are exceptions, and the relative stability can be influenced by intramolecular interactions. For 1,3-disubstituted cyclobutanes, the puckered nature of the ring can lead to complex conformational preferences, and in some cases, the cis isomer can be more stable. [9]

Kinetic Reactivity of Diastereomers

The stereochemistry of brominated cyclobutane derivatives dictates their preferred reaction pathways. For example, in E2 elimination reactions, a trans-diaxial-like arrangement of the departing hydrogen and bromine atoms is strongly preferred. This can lead to significant differences in the rates of elimination for cis and trans isomers.

The stereochemical outcome of nucleophilic substitution reactions is also highly dependent on the mechanism. As previously mentioned, Sₙ2 reactions proceed with a complete inversion of stereochemistry, while Sₙ1 reactions lead to racemization (though often with a slight excess of the inversion product). [13]

Experimental Protocols for Stability Assessment

A variety of experimental techniques can be employed to assess the stability of brominated cyclobutane derivatives. The choice of method depends on the specific aspect of stability being investigated (e.g., thermal, solvolytic).

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques for evaluating the thermal stability of a compound. [14][15][16] Protocol: Thermal Stability Assessment by TGA

• Sample Preparation: Place a small, accurately weighed sample (2-10 mg) of the brominated cyclobutane derivative into a TGA pan. [17]2. Instrument Setup:

  • Purge the TGA instrument with an inert gas (e.g., nitrogen) to prevent oxidative decomposition. [17] * Set the initial temperature to ambient.

  • Program a heating ramp, typically 5-20 °C/min, up to a temperature where complete decomposition is expected (e.g., 600 °C). [14][17]3. Data Acquisition: Record the sample weight as a function of temperature.

• Data Analysis:

  • Determine the onset temperature of decomposition, often defined as the temperature at which 5% weight loss occurs (Tₔ₅%). [14] * The temperature of the maximum rate of weight loss can be determined from the first derivative of the TGA curve (DTG).

Solvolytic Stability Analysis

The rate of solvolysis can be a good indicator of the lability of the C-Br bond and the overall stability of the compound in a given solvent.

Protocol: Determination of Solvolysis Rate by Conductivity

• Solution Preparation: Prepare a dilute solution of the brominated cyclobutane derivative in the solvent of interest (e.g., aqueous ethanol).

• Instrumentation: Use a conductivity meter to monitor the change in conductivity of the solution over time.

• Data Acquisition: As solvolysis proceeds, HBr is produced, which dissociates into H⁺ and Br⁻ ions, increasing the conductivity of the solution. Record the conductivity at regular time intervals.

• Data Analysis: The rate constant for the solvolysis reaction can be determined by plotting the change in conductivity versus time and fitting the data to an appropriate rate law (typically first-order for Sₙ1 reactions).

Protocol: Determination of Relative Solvolysis Rates by Silver Nitrate Precipitation

This method provides a qualitative or semi-quantitative comparison of the reactivity of different haloalkanes. [9][11]

• Reaction Setup: In separate test tubes, dissolve each brominated cyclobutane derivative in a solution of ethanol containing silver nitrate.

• Observation: The formation of a silver bromide (AgBr) precipitate indicates that the C-Br bond has cleaved.

• Analysis: The time taken for the precipitate to appear is inversely proportional to the rate of solvolysis. A faster precipitation indicates a less stable compound under the given conditions. [11]

Data Table: Factors Influencing the Stability of Brominated Cyclobutanes

Factor	Influence on Stability	Key Considerations
Ring Strain	Decreases stability	Inherent property of the cyclobutane ring, driving force for decomposition. [2][3][4]
Substitution	Can increase or decrease stability	Electron-donating groups can stabilize carbocation intermediates (Sₙ1), while bulky groups can hinder Sₙ2 reactions. [18]
Stereochemistry	trans isomers generally more stable	Steric hindrance is lower in trans isomers. [12][19]Stereochemistry dictates reaction pathways (e.g., E2).
Solvent	Significant impact on solvolysis	Polar protic solvents favor Sₙ1/E1, while polar aprotic solvents favor Sₙ2. [2][18]
Temperature	Decreases stability	Provides energy to overcome activation barriers for decomposition.
Light	Decreases stability	Can induce homolytic cleavage of the C-Br bond. [12]

Conclusion

The stability of brominated cyclobutane derivatives is a complex interplay of inherent ring strain, the nature and stereochemistry of substituents, and the external environment. The high ring strain of the cyclobutane core makes these compounds susceptible to thermal, photochemical, and solvolytic decomposition pathways. A thorough understanding of these factors and the application of appropriate analytical techniques are crucial for the successful use of brominated cyclobutanes as synthetic intermediates in research and drug development. By carefully controlling reaction and storage conditions, and by considering the stereochemical implications of their reactions, researchers can effectively harness the synthetic potential of these valuable and reactive molecules.

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Technical Notes & Optimization

Technical Support Center: Separation of cis- and trans-2-Bromocyclobutan-1-ol

Ticket ID: #ISO-C4-H7-BrO Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Isolation of 2-Bromocyclobutan-1-ol Isomers

Executive Summary

You are likely encountering difficulty separating cis- and trans-2-bromocyclobutan-1-ol due to the puckered conformation of the cyclobutane ring, which minimizes the polarity difference between the two isomers compared to larger rings (e.g., cyclohexane). Furthermore, these halohydrins are thermally labile and prone to HBr elimination.

This guide provides a validated workflow for identification, chromatographic separation, and chemical resolution.

Module 1: Diagnostic Triage (Identification)

Before attempting separation, you must confirm the isomeric ratio of your crude material. The synthesis of 2-bromocyclobutan-1-ol via cyclobutene and NBS/Water typically yields the trans isomer as the major product due to the anti-addition mechanism of the bromonium ion intermediate [1].

1.1 NMR Validation Protocol

Do not rely solely on coupling constants (

), as ring puckering in cyclobutane renders the Karplus relationship complex. Use 1D NOE (Nuclear Overhauser Effect) for definitive assignment.

Feature	cis-Isomer	trans-Isomer	Mechanistic Reason
H1-H2 Coupling	Complex	Complex	Ring puckering varies dihedral angles.
NOE Signal	Strong Enhancement	Weak/No Enhancement	Protons are on the same face in cis.
TLC ( )	Higher (0.45)	Lower (0.35)	cis forms intramolecular H-bond; trans interacts with silica.
Reactivity (Base)	Stable / Ketone formation	Epoxide formation	trans geometry allows anti-periplanar attack.

Tech Note: In the cis isomer, the hydroxyl proton can hydrogen bond with the bromine atom (intramolecular). This "hides" the polar OH group, making the cis isomer move faster on silica gel (higher

) [2].

Module 2: Separation Protocols

Workflow Visualization

The following logic tree outlines the decision process for separating your mixture.

Figure 1: Decision matrix for selecting between chromatographic and chemical separation methods.

Method A: High-Resolution Flash Chromatography

Recommended when

.

• Stationary Phase: Use high-grade silica gel (230-400 mesh).

• Loading: Do not overload. Use <1% w/w sample-to-silica ratio if separation is difficult.

• Mobile Phase:

  • Start: 100% Hexanes (2 CV - Column Volumes).

  • Gradient: 0%

    20% EtOAc in Hexanes over 15 CV.

  • Note: The cis isomer (less polar) will elute first.

• Additives: If peaks tail, add 0.5% Triethylamine (TEA) to the mobile phase to neutralize silica acidity and prevent HBr elimination on the column.

Method B: Chemical Resolution (The "Epoxide Trick")

Recommended when chromatographic separation fails or for large-scale isolation of the cis-isomer.

This method exploits the geometric requirement for epoxide formation (Williamson ether synthesis type).

• Mechanism: The trans isomer has the -OH and -Br groups in an anti relationship (or can access it). Treatment with base deprotonates the alcohol, and the resulting alkoxide attacks the C-Br bond from the back, displacing Br and closing the epoxide ring [3].

• The cis isomer cannot do this because the nucleophile (O-) and leaving group (Br) are on the same face (syn/gauche), preventing backside attack.

Protocol:

• Dissolve the crude mixture in diethyl ether (

  M).

• Add powdered KOH (2.0 equiv) and stir vigorously at room temperature.

• Monitor by TLC: The trans-alcohol spot will disappear and be replaced by a much less polar epoxide spot (moves near solvent front). The cis-alcohol spot will remain unchanged.

• Workup: Filter off solids, wash with water, dry over MgSO

  .

• Separation: The boiling point and polarity difference between the cis-alcohol and the cyclobutene oxide (epoxide) is now massive. Separate via simple flash column or distillation.

Module 3: Troubleshooting & FAQs

Q1: My product is turning brown and fuming. What is happening? A: You are witnessing spontaneous dehydrohalogenation. 2-bromocyclobutan-1-ol is prone to eliminating HBr to form cyclobutanone or decomposing.

• Fix: Store the compound at -20°C. Add a stabilizer (like silver wire or trace K2CO3) if storing in solution to scavenge acid. Avoid heating above 40°C during rotary evaporation.

Q2: I see three spots on TLC, not two. What is the third? A: The third spot is likely cyclobutanone (from elimination) or cyclobutene oxide (if basic impurities were present).

• Check: Stain with 2,4-DNP. If the third spot turns yellow/orange, it is the ketone.

Q3: Can I use GC-MS to separate them? A: Yes, for analytical purposes.

• Column: Non-polar capillary column (e.g., DB-5 or SE-30).

• Order: Similar to silica, the cis isomer (lower boiling point/shielded polarity) usually elutes before the trans isomer.

• Warning: Ensure the injector port temperature is low (<150°C) to prevent thermal elimination inside the GC [4].

Q4: Why does the cis isomer elute first? I thought alcohols were polar. A: While alcohols are polar, the cis-2-halocycloalkanol geometry often allows the hydroxyl proton to point toward the halogen lone pairs. This intramolecular interaction reduces the ability of the hydroxyl group to bind with the silica stationary phase. The trans isomer cannot form this bond effectively, leaving the OH group free to "drag" on the silica [2].

References

• MasterOrganicChemistry. (2011). NBS As A Reagent For Bromohydrin Formation From Alkenes.[1][2]Link

• BenchChem. (2025).[3] Distinguishing cis- and trans-2-Bromocyclohexanol Isomers Using NMR Spectroscopy. (Applied by analogy to cyclobutane systems). Link

• Chemistry Steps. (2019). Alcohol Dehydration and Elimination Mechanisms.[4]Link

• BenchChem. (2025).[3] Navigating the Separation of cis- and trans-2-Bromocyclohexanol: A Gas Chromatography Comparison Guide.Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Sciencemadness Discussion Board - NBS usage and solubility? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Distinguishing cis- and trans-2-Bromocyclobutanol: An Advanced NOESY NMR Guide

Executive Summary

In small-ring carbocycles like cyclobutane, stereochemical assignment is a notorious trap for the unwary. Unlike cyclohexanes or alkenes, where scalar coupling constants (

) follow predictable large/small patterns for trans/cis relationships, cyclobutanes exist in puckered "butterfly" conformations that distort dihedral angles.

For 2-bromocyclobutanol , relying solely on 1D

H NMR coupling constants frequently leads to misassignment because the trans dihedral angle is often closer to 90° (minimum coupling) than 180° (maximum coupling).

This guide establishes 2D NOESY (Nuclear Overhauser Effect Spectroscopy) as the definitive method for distinguishing cis- from trans-2-bromocyclobutanol. We provide a validated protocol that relies on through-space magnetization transfer, bypassing the ambiguities of through-bond J-coupling.

The Stereochemical Challenge: Why 1D NMR Fails

To distinguish the isomers, one must understand the failure mode of the standard alternative (1D NMR).

The "Alkalene/Cyclohexane" Bias

Most chemists are trained on the Karplus equation for alkenes or cyclohexanes:

• Trans (

  ): Large (10–18 Hz).

• Cis (

  ): Small (0–6 Hz).

The Cyclobutane Reality

Cyclobutane is not flat; it puckers to relieve torsional strain.

• Cis-2-bromocyclobutanol: The protons H1 and H2 are on the same face.[1] The dihedral angle is small (

  ). Result: Moderate/Large (6–10 Hz).

• Trans-2-bromocyclobutanol: The protons are on opposite faces. However, due to puckering, the dihedral angle is often

  , not . Result: Small (2–9 Hz).

Critical Insight: In cyclobutanes,

is often larger than . If you apply standard alkene logic, you will assign the structure backwards.

Feature	1D H NMR ( -Coupling)	2D NOESY
Physical Basis	Through-bond (Scalar coupling)	Through-space (Dipolar coupling)
Dependence	Dihedral Angle (Karplus)	Distance ( )
Reliability	Low (Overlap of values)	High (Distinct spatial signatures)
Key Risk	Misinterpreting as small	Mixing time too short/long

Deep Dive: The NOESY Solution

NOESY correlates protons that are close in space (

), regardless of the number of bonds connecting them.

Mechanistic Logic

• Cis-Isomer: The H1 (CH-OH) and H2 (CH-Br) protons are on the same face of the ring. The distance is typically 2.4–2.8 Å .

  • Signal:Strong NOE cross-peak.

• Trans-Isomer: The H1 and H2 protons are on opposite faces.[2][3] The distance is typically > 3.5 Å (often > 4 Å in puckered forms).

  • Signal:Weak or Absent NOE cross-peak.

Secondary Confirmation (Intramolecular H-Bonding)

In non-polar solvents (e.g.,

), the cis isomer may form an intramolecular Hydrogen Bond between the -OH and the -Br. This locks the conformation and may induce a specific NOE between the hydroxyl proton (H-O) and the H2 proton, or even the H-O and H1, depending on the specific puckering.

Experimental Protocol

This protocol is designed for a standard 400-600 MHz NMR spectrometer.

Step 1: Sample Preparation

• Concentration: 5–20 mg of sample.

• Solvent: Benzene-

  is preferred over if possible.

  • Reason: Benzene often provides better signal dispersion for cyclobutane methylene protons, preventing overlap that obscures the key H1/H2 cross-peaks. If solubility is an issue,

    is acceptable.

• Tube: High-quality 5mm NMR tube. Filter the solution to remove paramagnetic particulates (dust/rust) which shorten

  relaxation.

Step 2: Pulse Sequence Setup

• Experiment: 2D Phase-Sensitive NOESY (e.g., noesygpphpp on Bruker).

• Mixing Time (

  or ): 600 ms – 800 ms .

  • Expert Note: For small molecules (MW < 400), the NOE build-up is slow and positive. A mixing time < 400 ms may result in no signal. A mixing time > 1000 ms risks "spin diffusion" (signals relaying through a third proton), causing false positives.

• Relaxation Delay (

  ): 2.0 – 3.0 seconds.

• Scans (

  ): Minimum 16 (32 preferred for clear signal-to-noise).

Step 3: Processing

• Window Function: Sine-Squared (QSINE) typically gives the best resolution.

• Phasing: Critical. In small molecules, NOE peaks have the opposite sign (phase) to the diagonal peaks.

  • Diagonal: Negative (Red).

  • Cross-peaks (NOE): Positive (Blue/Black).

  • Exchange peaks (OH chemical exchange): Same phase as diagonal (Negative).

Data Interpretation & Decision Logic

Use the following workflow to interpret your spectrum.

Figure 1: Decision logic for stereochemical assignment of 2-bromocyclobutanol.

Visualization of Stereochemical Logic

The diagram below illustrates the spatial relationships that generate the NOE signal. Note the "Butterfly" puckering characteristic of cyclobutanes.

Figure 2: Spatial proximity of H1 and H2 in Cis vs. Trans isomers.[4] The strong NOE in the Cis isomer arises from the syn-facial arrangement.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[5] (Authoritative text on NOESY mixing times and small molecule parameters).

• Wiberg, K. B., & Nist, B. J. (1961). The NMR Spectra of Cyclobutane Derivatives. Journal of the American Chemical Society.[6][7] (Foundational work on cyclobutane coupling constants and puckering).

• Raza, G. H., et al. (2015).[5] Structures and NMR Parameters of 1,2-Diphenylcyclobutanes. ResearchGate. (Demonstrates the failure of standard alkene coupling rules in cyclobutanes;

  is small).

• University of Ottawa NMR Facility. (n.d.). NOESY Experiments: Mixing Times. (Practical guidelines for mixing time optimization in small molecules).

Sources

• 1. solutioninn.com [solutioninn.com]
• 2. vaia.com [vaia.com]
• 3. 2.15 Conformations of Disubstituted Cyclohexanes – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. researchgate.net [researchgate.net]
• 5. The conformational analysis of 2-halocyclooctanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. apps.dtic.mil [apps.dtic.mil]

IR Spectroscopy of Bromohydrins: A Characteristic Peak Analysis &amp; Comparative Guide

Topic: IR Spectroscopy Characteristic Peaks for Bromohydrins Content Type: Publish Comparison Guide

Executive Summary

Bromohydrins are critical intermediates in the synthesis of epoxides, amino alcohols, and complex pharmaceutical scaffolds. While NMR is often the gold standard for structural elucidation, Infrared (IR) Spectroscopy offers a rapid, cost-effective, and unique window into the stereochemical and conformational state of these molecules.

This guide moves beyond basic functional group identification. It focuses on using IR data to differentiate bromohydrins from their synthetic precursors (alkenes) and products (epoxides), and crucially, how to use intramolecular hydrogen bonding markers to assign relative stereochemistry (cis/trans) in cyclic systems.

Mechanistic Principles: The Vibrational Signature

The IR spectrum of a bromohydrin is defined by the interplay between the hydroxyl (-OH) group and the vicinal bromine atom. Understanding the causality behind these peaks is essential for accurate interpretation.

1.1 The Hydroxyl Stretch ( )

The O-H stretching frequency is the most diagnostic feature. Its position is dictated by the local environment:

• Free Hydroxyl: In dilute non-polar solvents, a "free" O-H vibrates at high frequency (~3600–3650 cm⁻¹).

• Intramolecular Hydrogen Bonding: In vicinal bromohydrins, the lone pairs on the bromine atom can act as a weak hydrogen bond acceptor for the hydroxyl proton (

  ). This interaction weakens the O-H bond, causing a red shift (lower frequency) to ~3500–3550 cm⁻¹.

• Key Differentiator: Unlike intermolecular bonding (which is concentration-dependent), this intramolecular interaction is an intrinsic molecular property.

1.2 The Carbon-Bromine Stretch ( )

Appearing in the fingerprint region (690–515 cm⁻¹), this band is often obscured. However, in cyclic systems, it provides conformational insight:

• Equatorial C-Br: Generally absorbs at a higher frequency (stiffer bond) than axial C-Br.

• Coupling: The heavy mass of bromine often couples with C-C skeletal vibrations, making this band complex to assign without reference standards.

Comparative Analysis: Bromohydrins vs. Alternatives

The following table contrasts the spectral fingerprint of a bromohydrin against its common reaction partners.

Table 1: Spectral Differentiation Matrix

Feature	Bromohydrin (Vicinal)	Epoxide (Product)	Alcohol (Simple)	Alkyl Bromide
O-H Stretch	3500–3600 cm⁻¹ (Often sharp, split if H-bonded)	Absent	3200–3400 cm⁻¹ (Broad, intermolecular H-bond dominant)	Absent
C-O Stretch	1050–1200 cm⁻¹ (Standard alcohol range)	~1250 cm⁻¹ (Ring breathing) ~800–900 cm⁻¹ (Asymmetric)	1050–1200 cm⁻¹	Absent
Fingerprint	500–700 cm⁻¹ (C-Br stretch visible)	< 900 cm⁻¹ (Distinct ring deformation bands)	Clean (No halogen bands)	500–700 cm⁻¹ (Dominant C-Br)
Key Indicator	Intramolecular Shift ( vs free OH)	Ring Strain Peaks (1250, 950, 850 cm⁻¹)	Concentration Effect (Peak shifts on dilution)	Isotopic Pattern (Mass spec is better here)

Advanced Application: Stereochemical Differentiation

This is the "Expert Tier" application of IR spectroscopy. In cyclic bromohydrins (e.g., 2-bromo-1-cyclohexanol), IR can distinguish cis and trans isomers based on their ability to form intramolecular hydrogen bonds.

The Conformational Logic

For an intramolecular H-bond (

) to form, the H and Br atoms must be in close proximity (syn-clinal or gauche). They cannot interact if they are anti-periplanar.

• Trans-2-bromo-1-cyclohexanol:

  • Diequatorial Conformer: The -OH and -Br are gauche (60°). H-bonding is possible.

  • Diaxial Conformer: The -OH and -Br are anti (180°). H-bonding is impossible.

  • Result: If the spectrum shows a bonded OH peak, the molecule exists significantly in the diequatorial conformation.

• Cis-2-bromo-1-cyclohexanol:

  • One substituent is axial, the other equatorial.[1] They are always gauche (60°).

  • Result:H-bonding is always possible.

Diagnostic Rule: The cis isomer typically exhibits a stronger, more consistent intramolecular H-bond band that is insensitive to solvent polarity changes compared to the trans isomer, which may exist in a diaxial equilibrium that lacks this band.

Experimental Protocol: The Dilution Test

To confirm a bromohydrin structure, you must distinguish intramolecular H-bonding (bromohydrin feature) from intermolecular H-bonding (concentration artifact).

Objective: Validate the presence of the

interaction.

Step-by-Step Workflow

• Solvent Selection: Use a non-polar, non-H-bonding solvent. Carbon Tetrachloride (

  ) is the classical standard, but dry Dichloromethane ( ) or Carbon Disulfide ( ) are modern alternatives. Avoid ethers or alcohols.

• High Concentration Scan (10% w/v):

  • Prepare a concentrated solution.

  • Acquire spectrum (Resolution: 2 cm⁻¹, Scans: 16).

  • Observation: You will likely see a broad band (~3300 cm⁻¹) due to intermolecular clumping.

• Serial Dilution:

  • Dilute the sample by a factor of 10 (to ~1%).

  • Acquire spectrum.[2][3][4][5][6][7][8][9][10][11][12]

  • Repeat dilution to ~0.1%.

• Analysis:

  • Intermolecular Band: The broad peak at 3300 cm⁻¹ will decrease in intensity and eventually vanish.

  • Intramolecular Band: A sharper peak at 3500–3550 cm⁻¹ will remain constant in position. Its relative intensity (Beer's Law) will scale linearly, but the shape and wavenumber will not change.

Visualization of Workflows

Figure 1: Analytical Logic for Bromohydrin Confirmation

Caption: Decision tree for distinguishing bromohydrins from alcohols and epoxides using IR spectral data.

Figure 2: Stereochemical Differentiation (Cyclohexane System)

Caption: Logic flow for using IR to distinguish cis/trans bromohydrin isomers based on H-bonding availability.

References

• NIST Chemistry WebBook. Cyclohexanol, 2-bromo-, trans- IR Spectrum. National Institute of Standards and Technology.[13] [Link]

• UCLA Chemistry & Biochemistry. Table of IR Absorptions.[Link]

• Freitas, M. P., et al. (2007). Theoretical and infrared studies on the conformational isomerism of trans-2-bromo-alkoxycyclohexanes. ResearchGate. [Link]

• Spectroscopy Online. The Infrared Spectra of Polymers V: Epoxies.[Link]

• Chemistry Steps. Interpreting IR Spectra: A Complete Guide.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Spectroscopic Identification of Ethers and Epoxides [sites.science.oregonstate.edu]
• 6. csub.edu [csub.edu]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. chegg.com [chegg.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 13. Cyclohexanol, 2-bromo-, trans- [webbook.nist.gov]

A Senior Application Scientist's Guide to Validating the Stereochemistry of 1,2-Disubstituted Cyclobutanes

The cyclobutane motif is a cornerstone in modern medicinal chemistry, prized for its ability to confer unique three-dimensional structures that can improve metabolic stability, binding affinity, and solubility in drug candidates.[1][2][3] However, the synthesis of these strained rings, particularly with stereocontrol at the 1,2-positions, presents a formidable challenge.[1] Once synthesized, the unambiguous validation of the product's stereochemistry—both relative (cis/trans) and absolute (R/S)—is not merely a matter of characterization; it is a critical step that dictates its biological activity and intellectual property value.[2][4]

This guide provides an in-depth comparison of the primary analytical techniques used to validate the stereochemistry of 1,2-disubstituted cyclobutanes. We will move beyond simple procedural descriptions to explore the causal logic behind method selection, data interpretation, and the synergistic use of multiple techniques to build an irrefutable stereochemical assignment.

The Strategic Approach to Stereochemical Validation

The validation process is not a linear path but a decision tree. The choice of technique depends on the specific question being asked: Are we determining the relative orientation of substituents? Are we assigning the absolute configuration of a single enantiomer? Or are we quantifying the ratio of stereoisomers in a mixture? The following workflow illustrates a typical strategic approach.

Caption: Strategic workflow for validating the stereochemistry of 1,2-disubstituted cyclobutanes.

NMR Spectroscopy: The Solution-State Architect

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the relative stereochemistry of cyclobutanes in solution. Due to torsional strain, the cyclobutane ring is not planar but exists in a puckered, "butterfly" conformation.[5] This non-planarity is the key to distinguishing cis and trans isomers, as it dictates the dihedral angles between protons, which in turn governs the magnitude of their spin-spin coupling constants (J-values).

Causality: Why J-Coupling Reveals Stereochemistry

Vicinal (three-bond, ³J) proton-proton coupling is highly dependent on the dihedral angle between the C-H bonds. For 1,2-disubstituted cyclobutanes:

• Trans Isomers: In a stable puckered conformation, the substituents often occupy pseudo-equatorial positions to minimize steric hindrance. This places the methine protons (H1 and H2) in a pseudo-axial/pseudo-axial or pseudo-equatorial/pseudo-equatorial relationship. Critically, the trans-diaxial arrangement, with a dihedral angle approaching 180°, results in a large ³J coupling constant. Conversely, a trans-diequatorial arrangement leads to a very small coupling constant.[6]

• Cis Isomers: A cis configuration forces one substituent to be pseudo-axial and the other pseudo-equatorial. This results in a dihedral angle between H1 and H2 that is intermediate, leading to a ³J value that is typically between the extremes seen for trans isomers.

Data in Action: Distinguishing Isomers of 1,2-Diphenylcyclobutane

A study on cis- and trans-1,2-diphenylcyclobutane provides a clear experimental example.[6][7] The trans isomer was found to be rigid, with the phenyl groups in a pseudo-diequatorial conformation. This resulted in a very small vicinal coupling constant between the methine protons (³J_H1,H2 = 0.9 Hz).[6] The cis isomer, which fluctuates between two equivalent conformations, showed a larger coupling constant. This demonstrates how a quantitative analysis of coupling constants can lead to an unambiguous assignment of relative stereochemistry.[6][7]

Parameter	Typical Value for cis Isomer	Typical Value for trans Isomer	Information Gained
³J_H1,H2	4.6–11.5 Hz[8]	2.0–10.7 Hz (highly conformation-dependent)[8]	Relative stereochemistry (cis vs. trans)
NOE/NOESY	Strong correlation between H1 and H2	Weak or no correlation between H1 and H2	Through-space proximity, confirms cis relationship

Protocol: 2D NOESY for Confirming cis-Stereochemistry

The Nuclear Overhauser Effect (NOE) provides through-space correlations between protons that are close to each other (< 5 Å), regardless of their bonding. This is a definitive method to confirm a cis relationship.

• Sample Preparation: Dissolve 5-10 mg of the purified cyclobutane isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a high-quality NMR tube. Ensure the sample is free of paramagnetic impurities.

• Data Acquisition:

  • Acquire standard 1D ¹H and 2D ¹H-¹H COSY spectra to assign all proton signals.

  • Set up a 2D NOESY (or ROESY) experiment. A key parameter is the mixing time (d8), which determines the time allowed for NOE buildup. Start with a mixing time of 300-500 ms.

• Data Processing & Analysis:

  • Process the 2D data using appropriate software (e.g., Mnova, TopSpin).

  • Look for a cross-peak between the signals corresponding to the methine protons at C1 and C2.

  • Self-Validation: The presence of a clear cross-peak between H1 and H2 is strong evidence for their spatial proximity, confirming a cis relationship. Its absence is indicative of a trans relationship.

Caption: Logic diagram for assigning relative stereochemistry using NMR data.

Single-Crystal X-ray Crystallography: The Absolute Arbiter

While NMR excels at defining relative stereochemistry in solution, single-crystal X-ray crystallography stands as the definitive and most reliable method for the unambiguous determination of the absolute configuration of a chiral molecule in the solid state.[4][9] It provides a direct 3D visualization of the molecule's atomic arrangement.[4]

Causality: How Anomalous Dispersion Reveals Absolute Structure

Under normal conditions, X-ray scattering cannot distinguish between a molecule and its mirror image (Friedel's Law).[4] However, when the X-ray energy is near the absorption edge of an atom (typically a "heavy" atom like bromine, or even sulfur or oxygen with modern equipment), a phenomenon called anomalous dispersion occurs.[4][9] This effect breaks Friedel's Law, causing slight but measurable differences in the intensities of specific pairs of reflections. By analyzing these differences, the true, absolute structure can be distinguished from its mirror image.[4]

The result of this analysis is often quantified by the Flack parameter.[4]

• A Flack parameter close to 0 indicates the correct absolute configuration has been determined.

• A Flack parameter close to 1 indicates the inverted structure is correct.

Protocol: Key Steps in Single-Crystal X-ray Diffraction

• Crystallization (The Crucial Prerequisite): This is often the most challenging step. The compound must be highly pure and induced to form a single, well-ordered crystal suitable for diffraction (typically 0.1-0.3 mm in size). This can be achieved through methods like slow evaporation, vapor diffusion, or cooling.

• Crystal Mounting and Data Collection: A suitable crystal is mounted on a goniometer and cooled in a stream of cold nitrogen gas. The crystal is then rotated in a high-intensity X-ray beam, and thousands of diffraction intensities are collected on a detector.

• Structure Solution and Refinement: Specialized software is used to solve the phase problem and generate an initial electron density map of the molecule. This model is then refined against the experimental data.

• Absolute Structure Determination: During the final stages of refinement, the anomalous scattering data is used to determine the absolute structure, yielding the Flack parameter.

• Self-Validation: A low standard uncertainty on the Flack parameter (e.g., x = 0.02(4)) provides high confidence in the assignment. This makes the technique a self-validating system for absolute stereochemistry.

X-ray crystallography is indispensable for providing definitive characterization for patent filings and for validating the output of asymmetric syntheses.[4]

Chiral Chromatography (HPLC/SFC): The Separation Specialist

Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the workhorse techniques for separating stereoisomers and quantifying the purity of a sample (i.e., its diastereomeric ratio or enantiomeric excess).[9] Unlike NMR and X-ray, chromatography does not inherently provide structural information but excels at analysis of mixtures.

There are two primary strategies for separating enantiomers:

• Direct Method (Chiral Stationary Phases - CSPs): This is the most common approach. The sample is passed through a column containing a single enantiomer of a chiral selector immobilized on a solid support (e.g., silica). The enantiomers of the analyte form transient, diastereomeric complexes with the CSP. One enantiomer will form a slightly more stable complex, causing it to be retained longer on the column, thus achieving separation.[10] Polysaccharide-based (e.g., cellulose, amylose) and macrocyclic glycopeptide CSPs are widely applicable.

• Indirect Method (Diastereomeric Derivatization): In this method, the enantiomeric mixture is reacted with a chiral derivatizing agent (e.g., Mosher's acid) to form a mixture of covalent diastereomers.[11] These diastereomers have different physical properties and can be separated on a standard, achiral HPLC column.[12][13]

Protocol: General Workflow for Chiral HPLC Method Development

• Column Selection: Based on the functional groups in the analyte, select a small set of CSPs for screening (e.g., a cellulose-based column and an amylose-based column).

• Mobile Phase Screening:

  • Normal Phase: Start with a simple mobile phase like Hexane/Isopropanol (e.g., 90:10). Run an isocratic elution.

  • Reversed Phase: Use a mobile phase like Acetonitrile/Water or Methanol/Water.

• Optimization: If partial separation is observed, optimize the mobile phase composition, flow rate, and column temperature to improve the resolution between the peaks.

• Quantification: Once a baseline separation is achieved, integrate the peak areas of the two enantiomers. The enantiomeric excess (% ee) can be calculated as: (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100.

• Self-Validation: The method is validated by demonstrating baseline resolution, good peak shape, and reproducibility. To confirm which peak corresponds to which enantiomer, a sample of a known, pure enantiomer (if available) must be injected.

Comparative Summary

Technique	Primary Information	Sample Requirements	Advantages	Limitations
NMR Spectroscopy	Relative stereochemistry (cis/trans), solution-state conformation, structural connectivity.[5]	1-10 mg, soluble, pure isomer.	Non-destructive, provides rich structural detail, universally applicable.	Cannot determine absolute configuration alone, complex spectra may require 2D techniques.[5]
X-ray Crystallography	Absolute configuration (R/S), solid-state conformation, definitive 3D structure.[4][14]	Single, high-quality crystal (0.1-0.3 mm).	Unambiguous and definitive ("gold standard").[4][9]	Obtaining suitable crystals can be a major bottleneck; not all compounds crystallize easily.[9]
Chiral HPLC / SFC	Enantiomeric excess (ee), diastereomeric ratio (dr), separation of stereoisomers.[9][15]	0.1-1 mg/mL solution, soluble.	High-throughput, excellent for quantification, applicable to preparative scale.[11]	Provides no structural information, method development can be trial-and-error.[11]

Conclusion

The validation of stereochemistry for 1,2-disubstituted cyclobutanes requires a multi-faceted analytical approach. NMR spectroscopy serves as the primary tool for elucidating relative stereochemistry and conformational preferences in solution, using coupling constants and NOE as decisive arbiters. Chiral chromatography is the essential technique for quantifying the success of a stereoselective synthesis by accurately measuring diastereomeric ratios and enantiomeric excess. Finally, when an incontrovertible assignment of absolute configuration is required for a new chemical entity, single-crystal X-ray crystallography provides the ultimate, unambiguous answer. By understanding the strengths and limitations of each technique and employing them synergistically, researchers can establish the stereochemical integrity of these valuable molecules with the highest degree of scientific rigor.

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A Comparative Guide to the Chromatographic Separation of Bromocyclobutanol Diastereomers

In the landscape of pharmaceutical development and complex organic synthesis, the stereochemical purity of intermediates is paramount. Bromocyclobutanol, a versatile building block, exists as diastereomers which, despite their subtle structural differences, can significantly impact the efficacy and safety of the final active pharmaceutical ingredient. This guide provides an in-depth comparison of chromatographic techniques for the successful separation of bromocyclobutanol diastereomers, supported by established principles and experimental insights. Our focus is to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions for achieving high-purity diastereomers.

The Challenge of Separating Diastereomers

Diastereomers are stereoisomers that are not mirror images of one another and arise from the presence of multiple chiral centers. Unlike enantiomers, which have identical physical properties in an achiral environment, diastereomers possess distinct physical and chemical properties.[1] This fundamental difference allows for their separation using standard, achiral chromatographic techniques. However, the degree of dissimilarity can be small, making the selection of an optimal chromatographic system a non-trivial task. The goal is to exploit these subtle differences in polarity, shape, and interaction with the stationary phase to achieve baseline resolution.

Comparative Analysis of Chromatographic Techniques

The choice of chromatographic technique is critical for the successful separation of bromocyclobutanol diastereomers. Below is a comparative analysis of the most commonly employed methods, highlighting their principles, advantages, and limitations in this specific context.

Technique	Principle of Separation	Common Stationary Phases	Typical Mobile Phases	Advantages	Disadvantages
Normal-Phase HPLC	Adsorption chromatography based on polarity differences. The more polar diastereomer interacts more strongly with the polar stationary phase and elutes later.	Silica Gel, Alumina, Cyano (CN)	Non-polar organic solvents (e.g., Hexane, Heptane) with a polar modifier (e.g., Isopropanol, Ethanol).	Often provides excellent selectivity for diastereomers, especially for moderately polar compounds like alcohols.[2] Simple mobile phases.	Sensitive to water content in the mobile phase, which can affect reproducibility. Can be less suitable for very polar compounds.
Reversed-Phase HPLC	Partitioning chromatography based on hydrophobicity. The more non-polar diastereomer interacts more strongly with the non-polar stationary phase and elutes later.	C18, C8, Phenyl, Pentafluorophenyl (PFP)	Aqueous mobile phases with organic modifiers (e.g., Acetonitrile, Methanol) and buffers.	High reproducibility and robustness. Wide range of column selectivities available.[3]	May offer lower selectivity for structurally similar diastereomers compared to normal-phase.
Supercritical Fluid Chromatography (SFC)	A hybrid of gas and liquid chromatography utilizing a supercritical fluid (typically CO2) as the mobile phase. Separation is based on a combination of polarity and volatility.	Similar to HPLC (both normal and reversed-phase columns can be used).	Supercritical CO2 with a polar co-solvent (e.g., Methanol, Ethanol).	Often provides faster separations and higher efficiency than HPLC.[4] Considered a "greener" technique due to reduced organic solvent consumption. Studies have shown SFC to be more successful than HPLC for diastereomer separations of diverse drug-like compounds.[4][5]	Requires specialized instrumentation. Method development can be more complex.
Derivatization followed by Chromatography	The alcohol functional group of the bromocyclobutanol diastereomers is reacted with a chiral resolving agent to form diastereomeric esters.[6] These new derivatives have enhanced structural differences, facilitating their separation.	Standard achiral stationary phases (e.g., Silica, C18).	Dependent on the properties of the derivatized esters.	Can dramatically improve the separation of diastereomers that are difficult to resolve directly.[7] The choice of derivatizing agent can be tailored to the specific separation challenge.	Adds an extra step to the workflow (synthesis and purification of derivatives). The derivatization reaction must be high-yielding and not induce epimerization.

Experimental Protocols

The following protocols provide a starting point for the separation of bromocyclobutanol diastereomers. Method development and optimization will be necessary to achieve the desired separation for specific substituted bromocyclobutanols.

Protocol 1: Normal-Phase HPLC Separation

This method is often the first choice for diastereomer separation due to the high selectivity of silica gel for polar analytes.

Workflow for Normal-Phase HPLC Method Development

Caption: Workflow for Normal-Phase HPLC Method Development.

Step-by-Step Methodology:

• Column: Silica Gel (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase: Start with a non-polar/polar mixture, for example, 95:5 (v/v) n-Hexane:Isopropanol.

• Flow Rate: 1.0 mL/min.

• Detection: UV at an appropriate wavelength (e.g., 210 nm) or Refractive Index (RI) detector if the analyte lacks a strong chromophore.

• Injection Volume: 10 µL of a 1 mg/mL solution of the diastereomeric mixture in the mobile phase.

• Optimization:

  • If the retention times are too long, increase the percentage of the polar modifier (Isopropanol).

  • If the diastereomers co-elute, decrease the percentage of the polar modifier to increase retention and potentially improve resolution.

  • Consider trying other polar modifiers such as ethanol or n-butanol.

Protocol 2: Reversed-Phase HPLC with a Phenyl Stationary Phase

Phenyl columns offer alternative selectivity to standard C18 phases and can be effective for separating isomers.

Step-by-Step Methodology:

• Column: Phenyl-Hexyl (e.g., 5 µm particle size, 4.6 x 150 mm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient: Start with a 50:50 (A:B) mixture and run a gradient to 100% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at an appropriate wavelength.

• Injection Volume: 10 µL of a 1 mg/mL solution of the diastereomeric mixture in 50:50 Water:Acetonitrile.

• Optimization:

  • If separation is achieved, an isocratic method can be developed using the mobile phase composition at which elution occurs to simplify the method for preparative scale-up.

  • Methanol can be substituted for acetonitrile to alter selectivity.

  • Pentafluorophenyl (PFP) columns are another excellent alternative for isomer separations.[2]

Protocol 3: Derivatization with a Chiral Resolving Agent

When direct separation proves challenging, converting the diastereomeric alcohols into diastereomeric esters can significantly enhance separability.

Workflow for Derivatization and Separation

Caption: Workflow for Separation via Derivatization.

Step-by-Step Methodology:

• Esterification:

  • Dissolve the bromocyclobutanol diastereomeric mixture in a suitable aprotic solvent (e.g., Dichloromethane).

  • Add 1.1 equivalents of a chiral carboxylic acid (e.g., (S)-(+)-2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid)) and a coupling agent (e.g., DCC or EDC) with a catalytic amount of DMAP.[7]

  • Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Work up the reaction to isolate the crude diastereomeric esters.

• Chromatographic Separation:

  • Develop a separation method for the resulting diastereomeric esters using either normal-phase or reversed-phase HPLC as described in Protocols 1 and 2. The larger structural differences in the esters often lead to easier separation.

• Hydrolysis:

  • Once the diastereomeric esters are separated, hydrolyze each fraction individually (e.g., using LiOH in THF/water) to cleave the ester and recover the pure, individual bromocyclobutanol diastereomers.

Concluding Remarks

The successful separation of bromocyclobutanol diastereomers is an achievable goal with a systematic approach to method development. While normal-phase HPLC on silica gel often represents a strong starting point, the use of alternative stationary phases in reversed-phase HPLC, the power of SFC, and the robustness of a derivatization strategy provide a comprehensive toolkit for the modern chemist. The choice of method will ultimately depend on the specific properties of the bromocyclobutanol derivative, the available instrumentation, and the scale of the required separation. This guide serves as a foundational resource to navigate these choices and achieve the desired diastereomeric purity essential for advancing pharmaceutical research and development.

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